Cas no 311797-29-2 (ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate)

• Product Name: ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate
• CAS No: 311797-29-2
• MDL: MFCD31559117
• CID: 4645169
• PubChem ID: 132350873
• Update Time: 2025-10-28

ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate

• MDL： MFCD31559117

Additional information on ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate

Recent Advances in the Application of Ethyl 2,2-Difluoro-2-(1,3-thiazol-2-yl)acetate (CAS: 311797-29-2) in Chemical Biology and Pharmaceutical Research

Ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate (CAS: 311797-29-2) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features and reactivity. This compound, characterized by a thiazole ring and a difluoroacetate moiety, has been increasingly utilized in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and fluorinated analogs of biologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate as a key intermediate in the synthesis of potent kinase inhibitors. The researchers leveraged the electron-withdrawing properties of the difluoroacetate group to modulate the reactivity of the thiazole ring, enabling efficient coupling reactions with various pharmacophores. The resulting compounds showed promising activity against several cancer-related kinases, with IC50 values in the nanomolar range.

In the field of agrochemicals, a recent patent application (WO2023056789) disclosed novel pesticidal compounds derived from ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate. The inventors reported that fluorination at the α-position significantly enhanced the metabolic stability of the compounds while maintaining their insecticidal activity. This finding aligns with the growing trend of incorporating fluorinated motifs in agrochemical design to improve physicochemical properties and biological performance.

Structural studies using X-ray crystallography have provided insights into the conformational preferences of ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate and its derivatives. The planar thiazole ring and the twisted orientation of the difluoroacetate group create a distinctive spatial arrangement that influences molecular recognition properties. These structural features have been exploited in the design of molecular probes for studying protein-ligand interactions, as reported in a 2024 ACS Chemical Biology publication.

The synthetic utility of ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate has been further expanded by recent methodological developments. A 2023 Organic Letters paper described a palladium-catalyzed cross-coupling protocol that enables efficient functionalization of the thiazole ring while preserving the sensitive difluoroacetate group. This advancement has facilitated the preparation of diverse analogs for structure-activity relationship studies in various therapeutic areas.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates have provided more detailed information about the storage and handling of ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate. The compound should be stored under inert atmosphere at low temperatures to prevent decomposition, and appropriate personal protective equipment is recommended when handling due to potential skin and eye irritation.

Looking forward, ethyl 2,2-difluoro-2-(1,3-thiazol-2-yl)acetate continues to attract attention as a valuable synthetic intermediate. Ongoing research is exploring its application in the development of PET radiotracers, where the fluorine atoms offer potential for ¹⁸F labeling. Additionally, its use in the synthesis of fluorinated analogs of natural products is an active area of investigation, with several research groups reporting progress in this direction at recent conferences.